Cas no 895126-53-1 (1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid)
895126-53-1 structure
Product Name:1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid
CAS No:895126-53-1
MF:C9H8N2O2
MW:176.172021865845
CID:1120707
PubChem ID:57659478
Update Time:2025-07-26
1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid
- 1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid
- EN300-1592504
- 895126-53-1
- OPXOIYIOHXSPNC-UHFFFAOYSA-N
- SCHEMBL1569013
- 1-Methyl-1h-pyrrolo[2,3-c]pyridine-2-carboxylicacid
- DB-354481
-
- Inchi: 1S/C9H8N2O2/c1-11-7(9(12)13)4-6-2-3-10-5-8(6)11/h2-5H,1H3,(H,12,13)
- InChI Key: OPXOIYIOHXSPNC-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C=CN=CC=2N1C)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.1Ų
1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592504-0.05g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.05g |
$493.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-0.1g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.1g |
$644.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-0.25g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.25g |
$920.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-0.5g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.5g |
$1449.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-1.0g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 1g |
$1857.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-2.5g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 2.5g |
$3641.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-5.0g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 5g |
$5387.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-10.0g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 10g |
$7988.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-50mg |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 50mg |
$493.0 | 2023-09-23 | ||
| Enamine | EN300-1592504-100mg |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 100mg |
$644.0 | 2023-09-23 |
1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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